
Understanding the Compound: Mometasone
Furoate EP Impurity F

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
Mometasone Furoate EP Impurity

F

Cat. No.: B13385922

Get Quote

Mometasone Furoate EP Impurity F, also known as 6-Oxo Mometasone Furoate, is a related

substance that can arise during the synthesis or degradation of the active pharmaceutical

ingredient (API).[1][2] While specific toxicity and ecotoxicity data for Impurity F are not readily

available, its structural similarity to the parent compound—a high-potency corticosteroid—

demands that it be handled with the same high degree of caution.[3]

The fundamental principle guiding its disposal is the precautionary principle. Given its

classification as a "pharmaceutical related compound of unknown potency," it must be treated

as a potentially hazardous chemical waste.[4]
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Property Information Source

Chemical Name

9,21-Dichloro-11β-hydroxy-

16α-methyl-3,6,20-

trioxopregna-1,4-dien-17-yl

furan-2-carboxylate

[1]

CAS Number 1305334-30-8 [1]

Molecular Formula C27H28Cl2O7 [1][2]

Appearance Off-White Solid [1]

Solubility Soluble in Methanol, DMSO [1]

Storage 2-8 °C [1]

The Core Directive: Why Proper Disposal is Non-
Negotiable
Improper disposal of pharmaceutical waste, including impurities like Mometasone Furoate EP
Impurity F, poses significant risks to both public health and the environment.

Environmental Contamination: Pharmaceuticals discharged into sewer systems or sent to

landfills can bypass conventional water treatment processes and contaminate surface and

groundwater.[5] These active compounds can disrupt aquatic ecosystems and persist in the

environment. The U.S. Environmental Protection Agency (EPA) and European regulatory

bodies strictly prohibit the disposal of hazardous pharmaceutical waste via sewers (a

practice known as "sewering").[5][6]

Regulatory Compliance: In the United States, pharmaceutical waste is regulated by the EPA

under the Resource Conservation and Recovery Act (RCRA).[7] In Europe, the Waste

Framework Directive and guidelines from the European Medicines Agency (EMA) provide

the legal framework.[8] Failure to comply with these regulations can result in significant

penalties.

Laboratory Safety: Establishing clear, safe disposal pathways prevents accidental exposure

to potent compounds and minimizes the risk of chemical reactions from improper waste
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mixing.

Disposal Workflow: A Step-by-Step Protocol
This protocol outlines the essential steps for the safe handling and disposal of Mometasone
Furoate EP Impurity F from the point of generation to its final destruction.

Step 1: Immediate Handling and Segregation at the
Source
The moment Impurity F is declared as waste (e.g., residual material, expired standard,

contaminated consumables), it must be managed as hazardous pharmaceutical waste.

Personal Protective Equipment (PPE): Always handle the material wearing appropriate PPE,

including chemical-resistant gloves (consider double-gloving), safety goggles, and a

laboratory coat.[9][10]

Waste Segregation: Do not mix Mometasone Furoate EP Impurity F with non-hazardous

waste. It must be collected in a dedicated, clearly labeled hazardous waste container.[11]

Solid Waste: Collect pure solid impurity, contaminated weighing boats, and contaminated

PPE (gloves, wipes) in a sealable, robust plastic container.

Liquid Waste: If dissolved in a solvent (e.g., Methanol, DMSO), collect it in a separate,

compatible hazardous waste container for halogenated or non-halogenated solvent waste,

as appropriate. Do not pour it down the drain.[5]

Step 2: Waste Container Labeling and Accumulation
Proper labeling is a critical compliance step that ensures safe handling throughout the disposal

chain.

Labeling: The waste container must be labeled immediately upon the first addition of waste.

The label should include:

The words "Hazardous Waste"

The full chemical name: "Mometasone Furoate EP Impurity F"
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The CAS Number: "1305334-30-8"

The associated hazards (e.g., "Potent Compound," "Handle with Caution")

The accumulation start date.

Container Management: Keep the waste container sealed at all times, except when adding

waste. Store it in a designated satellite accumulation area within the laboratory, away from

incompatible materials.[12]

Step 3: Final Disposal Pathway
The required method for destroying potent pharmaceutical compounds is high-temperature

incineration. This process ensures the complete breakdown of the active molecule into non-

hazardous components.

Engage a Licensed Contractor: Your institution must use a licensed hazardous waste

management company for the transportation and final disposal of the material.[4][7] This

contractor will provide the appropriate containers and documentation (e.g., hazardous waste

manifest).

High-Temperature Incineration: Specify that the waste must be destroyed via high-

temperature incineration, preferably at facilities operating above 1,200°C.[8][13] This is

considered the gold standard for hazardous pharmaceutical waste and is effective for

halogenated compounds like Impurity F.[13]

Documentation: Ensure all paperwork, including the hazardous waste manifest, is completed

accurately. This document tracks the waste from your facility ("cradle") to its final disposal

("grave"), providing a legal record of compliance.[7]

The following diagram illustrates the decision-making process for the disposal of Mometasone
Furoate EP Impurity F.
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Laboratory Operations

Waste Accumulation & Storage

Final Disposal Pathway

IMPROPER & NON-COMPLIANT PATHWAYS

Mometasone Furoate EP Impurity F
Generated as Waste

Step 1a: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 1b: Segregate Waste
at Point of Generation

Step 2a: Place in a
Designated Hazardous Waste Container

Sewer / Drain Disposal
(Prohibited by EPA/EMA)

DO NOT DO THIS

Regular Trash Disposal
(Risk of Landfill Contamination)

DO NOT DO THIS

Step 2b: Label Container Correctly
('Hazardous Waste', Chemical Name, CAS#)

Step 2c: Store in Secure
Satellite Accumulation Area

Step 3a: Arrange Pickup by
Licensed Hazardous Waste Contractor

Step 3b: High-Temperature Incineration
(>1200°C)

Step 3c: Complete & Retain
Hazardous Waste Manifest

Compliant Disposal Achieved
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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